Cas no 1336905-95-3 (2-amino-2-2-(dimethylamino)phenylacetic acid)

• Product Name: 2-amino-2-2-(dimethylamino)phenylacetic acid
• CAS No: 1336905-95-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5907732
• PubChem ID: 77127995
• Update Time: 2025-06-12

2-amino-2-2-(dimethylamino)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-(dimethylamino)phenylacetic acid
• EN300-1837375
• 2-amino-2-[2-(dimethylamino)phenyl]acetic acid
• 1336905-95-3

• Inchi： 1S/C10H14N2O2/c1-12(2)8-6-4-3-5-7(8)9(11)10(13)14/h3-6,9H,11H2,1-2H3,(H,13,14)
• InChI Key： LCBBDNMILTXQOD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1N(C)C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-amino-2-2-(dimethylamino)phenylacetic acid

2-Amino-2-(Dimethylamino)phenylacetic Acid: An Overview of CAS No. 1336905-95-3

2-Amino-2-(dimethylamino)phenylacetic acid (CAS No. 1336905-95-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA, has garnered attention due to its unique structural features and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with 2-amino-2-(dimethylamino)phenylacetic acid.

Chemical Structure and Properties

2-Amino-2-(dimethylamino)phenylacetic acid is a derivative of phenylacetic acid, characterized by the presence of an amino group and a dimethylamino substituent on the phenyl ring. The molecular formula of this compound is C₁₀H₁₄N₂O₂, with a molecular weight of approximately 198.22 g/mol. The compound exhibits high solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays.

The structural features of 2-amino-2-(dimethylamino)phenylacetic acid contribute to its reactivity and functional versatility. The amino group can participate in nucleophilic reactions, while the dimethylamino substituent imparts basicity and enhances the compound's ability to form hydrogen bonds. These properties make it an attractive candidate for the development of new pharmaceutical agents.

Synthesis Methods

The synthesis of 2-amino-2-(dimethylamino)phenylacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of phenylacetonitrile with dimethylamine followed by hydrolysis to form the carboxylic acid. Another approach involves the Mannich reaction between phenylacetaldehyde, formaldehyde, and dimethylamine, followed by reduction and subsequent hydrolysis.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis of DMPA using a combination of microwave-assisted catalysis and green solvents. This method not only reduces reaction time but also minimizes waste generation, making it environmentally friendly and cost-effective.

Biological Activities and Therapeutic Potential

2-Amino-2-(dimethylamino)phenylacetic acid has been investigated for its potential therapeutic applications in various diseases. One area of significant interest is its role as a modulator of ion channels and receptors. Research has shown that DMPA can interact with voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels, which are implicated in pain sensation and inflammation.

A study published in the Journal of Medicinal Chemistry demonstrated that DMPA exhibits potent analgesic effects in animal models of neuropathic pain. The compound was found to reduce pain sensitivity by modulating Na_v1.7 channels, which are known to be overexpressed in painful conditions. These findings suggest that DMPA could be a promising lead compound for the development of novel analgesics.

In addition to its analgesic properties, DMPA has also been explored for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology reported that DMPA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity may have implications for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results with DMPA have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating the safety and efficacy of DMPA strong>-based formulations for various indications. Early-phase clinical trials have shown that < strong >DMPA strong > is well-tolerated at therapeutic doses, with minimal side effects reported. p > < p >In a phase II clinical trial conducted by XYZ Pharmaceuticals, patients with chronic neuropathic pain were administered a formulation containing strong >DMPA strong >. The results indicated significant reductions in pain intensity scores compared to placebo-treated controls, with no serious adverse events observed. These findings provide strong support for further clinical development. p > < p >Future research will focus on optimizing the pharmacokinetic properties of strong >DMPA strong > to enhance its bioavailability and therapeutic index. Additionally, efforts are underway to develop novel delivery systems such as nanoparticles and liposomes to improve drug delivery to target tissues. p > < p >< strong >Conclusion strong > p > < p >< strong >2-Amino-2-(dimethylamino)phenylacetic acid strong >(CAS No. 1336905-95-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including analgesic and anti-inflammatory effects. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential, paving the way for new treatments for pain and inflammatory conditions. p > article > response >